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Compound of Interest

Compound Name: Pentadecylbenzene-d36

Cat. No.: B1472687

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling and disposal of Pentadecylbenzene-d36, fostering a secure research environment.

Pentadecylbenzene-d36 is a deuterated aromatic hydrocarbon. While a specific Safety Data
Sheet (SDS) for the deuterated form is not readily available, the safety profile of its non-
deuterated analogue, Pentadecylbenzene, serves as a primary reference for safe handling
procedures. According to the GHS classification for Pentadecylbenzene, it is known to cause
skin irritation, serious eye irritation, and may cause respiratory irritation[1]. Therefore,
appropriate personal protective equipment (PPE) and handling protocols are crucial.

Due to its deuterated nature, a primary consideration when handling Pentadecylbenzene-d36
is to prevent hydrogen-deuterium (H-D) exchange. This can occur with exposure to protic
solvents (e.g., water, methanol) or even atmospheric moisture, which can compromise the
isotopic purity of the compound|[2].

Essential Safety and Handling Information

This section outlines the necessary personal protective equipment and step-by-step
procedures for the safe handling of Pentadecylbenzene-d36 in a laboratory setting.

Personal Protective Equipment (PPE):

A multi-layered approach to PPE is recommended to ensure comprehensive protection.
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PPE Category

Recommended Equipment

Eye Protection

Chemical safety goggles or a face shield should

be worn to protect against potential splashes|[3].

Hand Protection

Chemical-resistant gloves, such as nitrile or
fluorinated rubber, are essential to prevent skin
contact. Gloves should be inspected for any
signs of degradation before use and replaced

immediately if contaminated or torn[4][5].

Body Protection

A flame-resistant lab coat, long pants, and
closed-toe shoes are required to protect the
skin[4][6]. For larger quantities or in situations
with a higher risk of exposure, chemical-

resistant coveralls may be necessary[3].

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to
minimize inhalation of any vapors[4]. If a fume
hood is not available or if there is a risk of
generating aerosols, a full-face air-purifying

respirator may be required[3].

Operational Plan: Step-by-Step Handling Procedure:

e Preparation:

o Ensure that a chemical fume hood is operational and the work area is clean and free of

clutter.

o Assemble all necessary equipment and reagents before handling the compound.

o Verify that a safety shower and eyewash station are readily accessible[4].

e Handling:

o Don the appropriate PPE as outlined in the table above.
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o Handle Pentadecylbenzene-d36 under an inert atmosphere, such as nitrogen or argon,
to prevent H-D exchange with atmospheric moisture[2].

o Use clean, dry glassware and equipment to avoid contamination and unwanted
reactions[2].

o When transferring the compound, use a properly functioning pipette with a bulb or a
mechanical device; never pipette by mouth[5].

e Storage:

o Store Pentadecylbenzene-d36 in a tightly sealed container in a cool, dry, and well-
ventilated area[6].

o Keep the container away from heat, sparks, and open flames[7].

o For long-term storage and to maintain isotopic purity, consider storing the compound as a
solid in a sealed vial under an inert atmosphere in a desiccator[2].

Disposal Plan:
All waste containing Pentadecylbenzene-d36 must be treated as hazardous waste.
e Waste Collection:

o Collect all waste materials, including contaminated gloves, pipette tips, and empty
containers, in a designated and clearly labeled hazardous waste container[4].

o The container should be kept tightly closed and stored in a secondary containment vessel
within a fume hood[4].

o Disposal Procedure:

o Dispose of the hazardous waste through your institution's environmental health and safety
(EHS) office.

o Do not dispose of Pentadecylbenzene-d36 down the drain or in regular trash[8].
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o Follow all local, state, and federal regulations for hazardous waste disposal.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of
Pentadecylbenzene, the non-deuterated analogue of Pentadecylbenzene-d36.

Property Value

Molecular Formula C21Hse

Molecular Weight 288.5 g/mol
Appearance Not specified
Boiling Point Not specified
Melting Point Not specified
Density Not specified
Vapor Pressure 7.2 x 107 mm Hg
Log Koc 6.5 (estimated)

Data sourced from PubChem CID 16476 for Pentadecylbenzene.[1]

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling
Pentadecylbenzene-d36 in a laboratory setting.
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Safe Handling Workflow for Pentadecylbenzene-d36
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Safe handling workflow for Pentadecylbenzene-d36.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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